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Compound of Interest

Compound Name: 5-Methylthiophene-2-boronic acid

Cat. No.: B068057 Get Quote

Essential Safety and Handling Guide for 5-
Methylthiophene-2-boronic acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Methylthiophene-2-boronic
acid. Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Summary

5-Methylthiophene-2-boronic acid is a chemical compound that requires careful handling due

to its potential health hazards. It is classified as causing skin irritation, serious eye irritation, and

may cause respiratory irritation.[1]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation[1]

Eye Irritation H319 Causes serious eye irritation[1]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation[1]
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Appropriate personal protective equipment must be worn at all times when handling 5-
Methylthiophene-2-boronic acid to minimize exposure and ensure personal safety.

Protection Type Specific Equipment Purpose & Guidelines

Eye/Face Protection
Chemical safety goggles with

side shields or a face shield.

Must be tested and approved

under standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[2] A face shield is

recommended when there is a

risk of splashing.[2][3]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile or Butyl

rubber).

Gloves must be inspected prior

to use. Select gloves based on

an evaluation of skin hazards,

duration of use, and chemical

resistance.[2]

Body Protection
Laboratory coat or appropriate

protective clothing.

Prevents skin exposure.[2]

Contaminated clothing should

not be allowed out of the

workplace and must be

washed before reuse.[2][4]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or

dust is generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A respirator is necessary to

prevent respiratory tract

irritation.[5]

Operational and Disposal Plans
Engineering Controls

Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[2][5]
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Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of potential exposure.[2][5]

Safe Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and

understand the Safety Data Sheet (SDS).

Handling: Avoid all personal contact, including the inhalation of dust.[2] Minimize dust

generation and accumulation.[2] Do not eat, drink, or smoke in the handling area.

After Handling: Wash hands and any exposed skin thoroughly after handling.[4] Remove

contaminated clothing and wash it before reuse.[4]

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] If eye irritation persists, get medical

advice/attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush skin with plenty of

soap and water for at least 15 minutes.[1][4] If skin irritation occurs, get medical

advice/attention.[4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1][4] If you feel unwell, call a POISON CENTER or doctor/physician.[4]

Ingestion: Do NOT induce vomiting.[1] Clean mouth with water and drink plenty of water

afterwards.[1][4] Get medical attention if you feel unwell.

Spill and Disposal Plan

Spill Response: In the event of a spill, evacuate non-essential personnel. For small spills,

use an inert absorbent material to contain the spill and avoid raising dust.[5] Carefully sweep

or scoop the absorbed material into a labeled, sealed container for hazardous waste

disposal.[4][5]
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Waste Disposal: All waste generated from the use of 5-Methylthiophene-2-boronic acid,

including contaminated PPE and empty containers, must be considered hazardous waste.[5]

Dispose of contents/container to an approved waste disposal plant in accordance with local

regulations.[4][6] Do not let the product enter drains.
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Caption: Safe handling and disposal workflow for 5-Methylthiophene-2-boronic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b068057?utm_src=pdf-body-img
https://www.benchchem.com/product/b068057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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